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Compound of Interest

Compound Name: 3-Hydroxymorindone

Cat. No.: B1446836

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper disposal of 3-
Hydroxymorindone, a compound utilized in scientific research. Adherence to these
procedures is essential to ensure personnel safety and environmental compliance. Due to the
absence of a specific Safety Data Sheet (SDS) for 3-Hydroxymorindone, a cautious
approach, treating the compound as potentially hazardous, is mandated.

Hazard Assessment and Classification

While specific toxicity data for 3-Hydroxymorindone is not readily available, its chemical
structure as an anthraquinone derivative warrants a high degree of caution. Structurally similar
compounds, such as Emodin, are recognized as antineoplastic agents[1]. Therefore, for
disposal purposes, 3-Hydroxymorindone should be handled as a cytotoxic and potentially
carcinogenic material.

Key Hazard Considerations:
o Cytotoxicity: Substances that are toxic to cells.[2][3][4]
o Genotoxicity: Potential to damage genetic material.

o Carcinogenicity: Potential to cause cancer.
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The following table summarizes the available information and the inferred hazard classification
for 3-Hydroxymorindone.
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Property

Data

Disposal Consideration

Chemical Name

1,3,5,6-tetrahydroxy-2-

methylanthracene-9,10-dione

The anthraguinone structure is
associated with potential

hazards.

Molecular Formula

C15H1006[5][6]

Not directly indicative of
disposal method, but
necessary for waste manifest

documentation.

Structural Class

Anthraquinone

Many anthraquinone
derivatives are used as dyes
and some have been identified
as emerging environmental
contaminants[7][8]. Some are
also investigated for
antineoplastic properties,
suggesting potential

cytotoxicity.

Toxicity Data

No specific data available.

Assume the compound is
hazardous and cytotoxic based

on structural analogs.

Inferred Classification

Cytotoxic Waste

Must be segregated and
disposed of according to
cytotoxic waste regulations to
mitigate risks to healthcare
workers and the

environment[3][4].

Primary Disposal Method

High-Temperature Incineration

Incineration at temperatures
up to 1200°C is required to
completely destroy cytotoxic
compounds[2]. This should be
performed by a licensed
hazardous waste disposal

company|[9][10].
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Personal Protective Equipment (PPE)

When handling 3-Hydroxymorindone and its waste, all personnel must wear appropriate PPE
to prevent exposure.

¢ Gloves: Two pairs of chemotherapy-grade gloves.
o Gown: A disposable, solid-front gown.
o Eye Protection: Safety goggles and a face shield.

o Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of
aerosolization.

Step-by-Step Disposal Protocol

The proper disposal of 3-Hydroxymorindone waste is critical and must be performed with
precision.

Step 1: Segregation at the Point of Generation Immediately segregate all waste contaminated
with 3-Hydroxymorindone from other waste streams.[3][9] This includes:

e Unused or expired 3-Hydroxymorindone.

o Contaminated lab supplies (e.g., pipette tips, vials, gloves, gowns, bench paper).
» Solutions containing 3-Hydroxymorindone.

o Contaminated sharps (e.g., needles, scalpels).

Step 2: Use Designated Cytotoxic Waste Containers

o Sharps: Place all contaminated sharps into a rigid, puncture-resistant container with a purple
lid, clearly labeled as "Cytotoxic Sharps Waste".[9][11]

» Solid Waste: Place all non-sharp contaminated items into a designated purple bag or a rigid
container with a purple lid.[2][9] These containers must be clearly labeled with the cytotoxic
hazard symbol.
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e Liquid Waste: Collect liquid waste containing 3-Hydroxymorindone in a leak-proof, sealable
container, also labeled as cytotoxic waste.

Step 3: Labeling and Storage

» All waste containers must be clearly labeled with "Cytotoxic Waste" and the biohazard
symbol.

o Store the sealed waste containers in a secure, designated area with limited access until
collection.

Step 4: Professional Disposal

» Arrange for the collection and disposal of the cytotoxic waste by a licensed and certified
hazardous waste management company.

e Do not dispose of 3-Hydroxymorindone down the drain or in regular trash.
e The primary method of disposal for cytotoxic waste is high-temperature incineration.[2][9]
Spill Management
In the event of a spill, immediate and appropriate action is necessary.
o Evacuate and Secure the Area: Alert others and restrict access to the spill area.
o Don Appropriate PPE: Before cleaning, ensure you are wearing the full required PPE.
e Contain the Spill:
o Powder: Gently cover the spill with wetted absorbent pads to avoid raising dust.
o Liquid: Cover the spill with absorbent pads.

o Clean the Area: Clean the spill area thoroughly with a detergent solution, followed by clean
water.
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» Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as
cytotoxic waste in the appropriate purple-lidded container.

Experimental Workflow & Disposal Decision
Process

The following diagram illustrates the workflow for handling and disposing of 3-
Hydroxymorindone.
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Caption: Disposal workflow for 3-Hydroxymorindone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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